Cas no 7249-07-2 (Benzenepropanoic acid, a-hydroxy-, propyl ester)

Benzenepropanoic acid, a-hydroxy-, propyl ester structure
7249-07-2 structure
Product Name:Benzenepropanoic acid, a-hydroxy-, propyl ester
CAS No:7249-07-2
MF:C12H16O3
MW:208.253643989563
CID:570638
PubChem ID:225858
Update Time:2025-04-19

Benzenepropanoic acid, a-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-hydroxy-, propyl ester
    • NSC15695; AC1L5ECC; AC1Q66MG; SureCN5810826; CTK5D6208; AR-1L2370; NSC-15695; AG-J-28679;
    • NSC-15695
    • 7249-07-2
    • DTXSID70280150
    • SCHEMBL5810826
    • NSC15695
    • Inchi: 1S/C12H16O3/c1-2-8-15-12(14)11(13)9-10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3
    • InChI Key: YNQRQDDRTZMSDQ-UHFFFAOYSA-N
    • SMILES: O(CCC)C(C(CC1C=CC=CC=1)O)=O

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.098
  • Boiling Point: 316.9°C at 760 mmHg
  • Flash Point: 129.9°C
  • Refractive Index: 1.519
  • PSA: 46.53
  • LogP: 1.54320
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